Cas no 898455-24-8 (2-ethyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbutanamide)

• Product Name: 2-ethyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbutanamide
• CAS No: 898455-24-8
• MF: C₂₁H₂₃N₃O₂
• MW: 349.426224946976
• CID: 5484088
• Update Time: 2025-10-29

2-ethyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-ethyl-N-[3-(2-methyl-4-oxo-3(4H)-quinazolinyl)phenyl]-
• 2-ethyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbutanamide

• Inchi： 1S/C21H23N3O2/c1-4-15(5-2)20(25)23-16-9-8-10-17(13-16)24-14(3)22-19-12-7-6-11-18(19)21(24)26/h6-13,15H,4-5H2,1-3H3,(H,23,25)
• InChI Key： BEVXOZXVZBYSNI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(N2C(=O)C3=C(N=C2C)C=CC=C3)=C1)(=O)C(CC)CC

Additional information on 2-ethyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbutanamide

Introduction to 2-ethyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbutanamide (CAS No. 898455-24-8) and Its Emerging Applications in Chemical Biology

The compound 2-ethyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbutanamide, identified by the CAS number 898455-24-8, represents a significant advancement in the field of chemical biology. This molecule has garnered attention due to its unique structural features and its potential applications in drug discovery and therapeutic development. The presence of a dihydroquinazolinone core and a phenylbutanamide moiety suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. The dihydroquinazolinone scaffold, in particular, has been extensively studied for its role in modulating various biological pathways. Research indicates that this structural motif can exhibit inhibitory effects on enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The incorporation of a 2-methyl group at the 4-position of the quinazolinone ring further enhances its pharmacological properties by improving metabolic stability and bioavailability.

The phenylbutanamide component of the molecule adds another layer of complexity, contributing to its binding affinity and selectivity. This moiety is known to interact with proteins through hydrogen bonding and hydrophobic interactions, which are critical for drug-receptor interactions. The N-ethyl substituent at the amide nitrogen further modulates the electronic properties of the molecule, influencing its reactivity and solubility. These structural features collectively contribute to the compound's potential as a lead molecule in pharmaceutical research.

In the context of current research, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The unique combination of rings in 2-ethyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbutanamide makes it an attractive candidate for this purpose. Studies have demonstrated that quinazolinone derivatives can disrupt PPIs involved in oncogenic signaling pathways. For instance, modifications at the 3-position of the dihydroquinazolinone ring have been shown to enhance binding to specific protein targets, leading to therapeutic effects.

Additionally, the phenylbutanamide moiety has been implicated in various biological processes beyond its role as a drug scaffold. It has been shown to influence enzyme activity and receptor function, making it relevant for developing treatments against metabolic disorders and neurological conditions. The 2-methyl group at the 4-position of the quinazolinone ring plays a crucial role in these interactions by stabilizing the molecule's conformation and enhancing its binding affinity.

Recent advances in computational chemistry have enabled more precise modeling of molecular interactions. Virtual screening techniques have been employed to identify potential binding sites on biological targets for 2-ethyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbutanamide. These studies have revealed that the compound can interact with key residues on target proteins, suggesting its potential as an inhibitor or modulator. Such insights are invaluable for designing next-generation therapeutics with improved efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies have been employed to streamline these processes, making it feasible to produce sufficient quantities for preclinical studies. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic core. Additionally, purification methods like column chromatography and recrystallization ensure that the final product meets stringent quality standards.

In conclusion, 2-ethyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbutanamide (CAS No. 898455-24-8) represents a significant advancement in chemical biology with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further investigation, particularly in the development of drugs targeting inflammation, cancer, and neurodegenerative diseases. Continued research into this compound is expected to yield novel insights into drug design and mechanisms of action.